2,2-diphenyl-N-((1-(thiophen-2-yl)cyclopropyl)methyl)acetamide

• IUPAC Name: 2,2-diphenyl-N-[(1-thiophen-2-ylcyclopropyl)methyl]acetamide
• InChI: InChI=1S/C22H21NOS/c24-21(23-16-22(13-14-22)19-12-7-15-25-19)20(17-8-3-1-4-9-17)18-10-5-2-6-11-18/h1-12,15,20H,13-14,16H2,(H,23,24)
• InChI Key: ISVSNDFGAWOEKV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CNC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CS4
• Molecular Formula: C22H21NOS
• Molecular Weight: 347.5 g/mol

Description

Synthesis Analysis

The synthesis of thiophene derivatives, which are part of the compound’s structure, has been a topic of interest in recent years. Various methods have been used, including the Gewald reaction, which is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, producing aminothiophene derivatives.

Molecular Structure Analysis

The molecular structure of “2,2-diphenyl-N-((1-(thiophen-2-yl)cyclopropyl)methyl)acetamide” includes a thiophene ring, which is a five-membered ring made up of one sulfur atom. It also contains two phenyl groups and a cyclopropyl group attached to a nitrogen atom.

Scientific Research Applications

Organic Semiconductors and Electronics

• Thiophene derivatives play a crucial role in organic semiconductors. .

Medicinal Chemistry

• Thiophene-based molecules exhibit various pharmacological properties:
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Corrosion Inhibition

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Synthetic Strategies

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Future Directions

Thiophene-based analogs, like “2,2-diphenyl-N-((1-(thiophen-2-yl)cyclopropyl)methyl)acetamide”, have been of interest to a growing number of scientists as potential biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. This suggests that there could be future research directions exploring the potential uses of this compound in various fields.

Mechanism of Action

Target of Action

The primary targets of 2,2-diphenyl-N-((1-(thiophen-2-yl)cyclopropyl)methyl)acetamide are currently unknown. This compound is a thiophene derivative , and thiophene derivatives have been shown to exhibit a variety of biological effects, including anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . .

Mode of Action

Other thiophene derivatives have been shown to interact with various biological targets, leading to changes in cellular processes

Result of Action

While thiophene derivatives have been shown to have various biological effects